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Compound of Interest

Compound Name: 4-Bromo-2-hydrazinylbenzoic acid

CAS No.: 1232133-69-5

Cat. No.: B7973056

Get Quote

Document Control:

Target Compound: 4-Bromo-2-hydrazinylbenzoic acid (Free Base / HCl Salt)

Primary CAS: 1231892-17-3 (HCl Salt) | Note: Free base CAS is often unlisted; treat as

derivative of 52356-01-1 (2-hydrazinobenzoic acid).

Risk Profile: Irritant, Potential Sensitizer, Air-Sensitive (Free Base).

Part 1: Chemical Identity & Structural Context[1]
The Molecule
This compound is a bifunctional intermediate combining a carboxylic acid and a hydrazine

moiety on a brominated benzene ring. Its utility lies in its ability to undergo cyclization (e.g., with

aldehydes or ketones) to form bioactive heterocycles.
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Property Data

Chemical Name
4-Bromo-2-hydrazinylbenzoic acid (often

supplied as Hydrochloride)

Molecular Formula
C₇H₇BrN₂O₂ (Free Base) / C₇H₈BrClN₂O₂ (HCl

Salt)

Molecular Weight ~231.05 g/mol (Free Base)

Appearance
Off-white to beige powder; darkens upon

oxidation.[1]

Solubility
Soluble in DMSO, DMF; slightly soluble in water

(pH dependent); HCl salt soluble in water.

Purity & Impurity Profile (Safety Critical)
Synthesis typically involves the diazotization of 4-bromo-2-aminobenzoic acid followed by

reduction (e.g., using SnCl₂ or Na₂SO₃).

Critical Impurity: Residual Diazonium salts (shock sensitive) or Tin residues (toxic heavy

metal) may be present if not rigorously purified.

Degradation: The hydrazine group is susceptible to air oxidation, converting to the azo

derivative or decomposing to release nitrogen gas.

Part 2: Hazard Identification (The "Why")
Standard SDS templates often list generic hazards. For this specific molecule, the risks are

derived from its functional groups.

Mechanistic Toxicology
Hydrazine Moiety (-NHNH₂):

Sensitization: Hydrazines are notorious skin sensitizers. They can haptenize proteins,

leading to allergic contact dermatitis.
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Genotoxicity: While the benzoic acid group reduces volatility compared to hydrazine

hydrate, the N-N bond remains a structural alert for mutagenicity (Ames positive potential).

Benzoic Acid Moiety (-COOH):

Acidity: Causes irritation to mucous membranes and eyes. Inhalation of dust leads to

immediate respiratory distress.

Bromine Substituent:

Increases lipophilicity, potentially enhancing skin absorption compared to the non-

halogenated analog.

GHS Classification (Derived)
Based on structural analogs (2-hydrazinobenzoic acid) and QSAR principles:

Hazard Class Category H-Statement

Acute Toxicity (Oral) Cat 4 H302: Harmful if swallowed.[2]

Skin Corrosion/Irritation Cat 2
H315: Causes skin irritation.[2]

[3][4][5][6][7]

Eye Damage/Irritation Cat 2A
H319: Causes serious eye

irritation.[2][3][4][5][6][7][8]

Skin Sensitization Cat 1
H317: May cause an allergic

skin reaction.[6][9]

STOT - SE Cat 3
H335: May cause respiratory

irritation.[2][3][5][7][8]

Carcinogenicity Cat 2 (Suspected)

H351: Suspected of causing

cancer (based on hydrazine

class).

Part 3: Risk Management & Protocols
PPE Decision Logic
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Do not rely solely on a lab coat. The sensitization risk requires a barrier integrity check.

Handling 4-Bromo-2-hydrazinylbenzoic acid

Physical State?

Dry Powder In Solution (DMSO/DMF)

Is Dust Generation Likely? Solvent Permeation Risk

REQUIRED: N95/P100 Mask
or Fume Hood Sash < 10cm

Yes (Weighing)

Double Nitrile Gloves
(Change immediately on splash)

No (Closed Transfer) Low (Aq/Alc) Silver Shield / Laminate Gloves
(If dissolved in DMF/DMSO)

High (DMSO/DMF)

Click to download full resolution via product page

Figure 1: PPE Selection Logic. Note that when dissolved in DMSO, the carrier solvent can

transport the toxic hydrazine across the skin barrier, necessitating laminate gloves.

Storage & Stability Protocol
The free base is air-sensitive. The HCl salt is more stable but hygroscopic.

Atmosphere: Store under Argon or Nitrogen. Oxygen accelerates the formation of azo-

impurities (colored contaminants).
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Temperature: Refrigerate (2–8°C).

Container: Amber glass to prevent photolytic debromination.

Handling Protocol: Weighing & Solubilization
Objective: Prevent dust inhalation and oxidative degradation.

Preparation: Equilibrate the container to room temperature before opening to prevent

condensation (which degrades the hydrazine).

Weighing: Perform strictly inside a chemical fume hood. Use an antistatic gun if the powder

is fluffy/static-prone.

Solubilization:

Solvent Choice: DMSO-d6 or DMSO is standard for NMR/Biology.

Procedure: Add solvent to the solid. Do not dump solid into solvent (reduces dust puff).

Observation: If the solution turns immediate bright orange/red, significant oxidation to the

azo-compound has occurred.

Part 4: Emergency Response
Spills (Solid)
Do NOT use a vacuum cleaner unless it is explosion-proof and HEPA-filtered (static spark risk

with organic dusts).

Isolate: Evacuate the immediate 3-meter radius.

Dampen: Gently mist the powder with an inert oil or weak solvent (like isopropanol) to

suppress dust.

Collect: Scoop into a chemically resistant bag.

Decontaminate: Wash the surface with a 10% Sodium Hypochlorite (Bleach) solution

followed by water.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b7973056?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemistry: Hypochlorite oxidizes the hydrazine residue to Nitrogen gas (

).

Warning: This reaction is exothermic. Apply bleach slowly.

Exposure (Skin/Eye)[2][6]
Skin: Wash with soap and water for 15 minutes.[7] Do not use ethanol; alcohols can enhance

the penetration of hydrazines into the dermis.

Eyes: Irrigate for 15 minutes.[7][8][9] The acidic nature poses a risk of corneal opacity.

Part 5: Synthesis & Reaction Safety (Graphviz)
When using this compound to synthesize indazoles, the reaction pathway involves cyclization.

4-Bromo-2-hydrazinylbenzoic acid

Hydrazone Intermediate

Condensation

+ Aldehyde/Ketone

Cyclization (Acid/Heat)

Indazole/Phthalazinone

Risk: Exotherm

Control Temp

Click to download full resolution via product page

Figure 2: Synthesis workflow. The cyclization step often requires heat or acid, which can trigger

thermal decomposition if not controlled.

Part 6: Regulatory & Disposal[9]
TSCA/REACH: This compound is likely not on the public inventory (TSCA) and is treated as

a Research & Development (R&D) Exemption substance. It must be used solely by

technically qualified individuals.

Disposal:

Stream: High BTU Incineration.
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Pre-treatment: Do not mix with oxidizing acids (Nitric, Perchloric) in the waste stream, as

this may form explosive azides or diazo compounds. Label waste clearly as "Hydrazine

Derivative - Toxic".
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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